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Compound of Interest

Compound Name: Boc-D-Arg(Mtr)-OH

Cat. No.: B613331 Get Quote

For researchers, scientists, and professionals in drug development, the meticulous

management of chemical reagents is fundamental to ensuring a safe laboratory environment

and adhering to environmental regulations. This guide provides detailed, procedural

instructions for the proper disposal of Boc-D-Arg(Mtr)-OH, a protected amino acid derivative

commonly used in peptide synthesis. Following these steps will mitigate risks and fortify your

laboratory's safety protocols.

I. Immediate Safety and Handling Precautions
Before commencing any disposal procedures, it is imperative to handle Boc-D-Arg(Mtr)-OH
with the appropriate personal protective equipment (PPE) to minimize exposure. This

compound is classified as a combustible solid and presents several health hazards.[1]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield should be worn.

Hand Protection: Use chemical-resistant gloves, such as nitrile.

Body Protection: A lab coat or a chemical-resistant apron is required.

Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator is

necessary.

Hazard Summary:
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Hazard Classifications: Carcinogenicity (Category 2), Eye Irritation (Category 2), Skin

Irritation (Category 2), Specific Target Organ Toxicity - Single Exposure (Category 3,

Respiratory system).[1]

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation), H351 (Suspected of causing cancer).[1]

II. Quantitative Data Summary
A summary of the key physical and chemical properties of Boc-D-Arg(Mtr)-OH is presented

below. This information is crucial for conducting a thorough risk assessment prior to handling

and disposal.

Property Value

Molecular Formula C₂₁H₃₄N₄O₇S

Molecular Weight 486.58 g/mol [1]

Appearance White to slight yellow to beige powder[1]

Storage Class Code 11 (Combustible Solids)[1]

Storage Temperature

Room temperature. Solutions can be stored at

-20°C for up to one year or -80°C for up to two

years.[2]

WGK (Water Hazard Class) WGK 3 (severely hazardous to water)[1]

III. Step-by-Step Disposal Protocol
The guiding principle for the disposal of Boc-D-Arg(Mtr)-OH is to treat it as hazardous

chemical waste. Under no circumstances should this compound or its containers be disposed

of in regular trash or down the drain.[3]

Experimental Protocol for Disposal:

Waste Identification and Segregation:

Properly identify the waste as a non-halogenated organic solid.[3]
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Segregate this waste stream from others, especially from aqueous and halogenated

organic waste, to prevent potentially hazardous chemical reactions.[3]

Containment of Solid Waste:

Carefully sweep or scoop any solid Boc-D-Arg(Mtr)-OH waste. Avoid actions that could

generate dust.[3]

Collect all solid waste, including residual powder and contaminated items (e.g., weighing

paper, pipette tips), in a designated hazardous waste container.

The container must be made of a compatible material (e.g., high-density polyethylene -

HDPE), be in good condition, and have a secure, leak-proof lid.[4]

Containment of Liquid Waste:

For solutions containing Boc-D-Arg(Mtr)-OH, absorb the liquid with an inert material such

as vermiculite, sand, or earth.[3]

Place the absorbed material into a suitable, labeled, and sealed container for disposal.[3]

Alternatively, collect liquid waste in a designated hazardous waste container for liquid

chemical waste, ensuring that incompatible waste streams are not mixed.[4]

Labeling of Waste Containers:

Clearly label the waste container with the full chemical name: "Boc-D-Arg(Mtr)-OH".

Indicate the nature of the waste (e.g., "Solid Chemical Waste," "Non-halogenated Organic

Waste").[3]

If it is a mixed waste, list all chemical constituents.

Storage of Waste:

Store the sealed and labeled waste container in a designated, cool, dry, and well-

ventilated area.[3]
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The storage area should be away from incompatible materials, such as strong oxidizing

agents.[3]

This designated area is often referred to as a Satellite Accumulation Area (SAA).[4]

Final Disposal:

The ultimate disposal of Boc-D-Arg(Mtr)-OH must be conducted in strict accordance with

all applicable federal, state, and local environmental regulations.[3]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for pickup.[3][4]

Provide the waste manifest with the accurate chemical name and quantity.[3]

IV. Disposal Workflow Visualization
The following diagram illustrates the decision-making process for the proper disposal of Boc-D-
Arg(Mtr)-OH.
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Start: Boc-D-Arg(Mtr)-OH Waste Generated

Is the waste solid or liquid?

Solid Waste:
- Sweep/scoop carefully
- Avoid generating dust

Solid

Liquid Waste:
- Absorb with inert material OR

- Collect in liquid waste container

Liquid

Place in a designated, compatible,
and sealed hazardous waste container.

Label container with:
- Full chemical name

- Waste type (non-halogenated organic)

Store in a designated, cool, dry,
and well-ventilated Satellite
Accumulation Area (SAA).

Contact EHS or a licensed
waste disposal contractor for pickup.

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for Boc-D-Arg(Mtr)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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